Cas no 121704-77-6 (1-(3-Propoxyphenyl)ethanone)

• Product Name: 1-(3-Propoxyphenyl)ethanone
• CAS No: 121704-77-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 133401
• PubChem ID: 5172841
• Update Time: 2025-04-19

1-(3-Propoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Propoxyphenyl)ethanone
• 1-(3-propoxyphenyl)ethanone(SALTDATA: FREE)
• Ethanone,1-(3-propoxyphenyl)-
• 1-acetyl-3-propoxybenzene
• 3-propoxyacetophenone
• 3-Propyloxyacetophenone
• AKOS B000301
• CHEMBRDG-BB 6132090
• 121704-77-6
• Ethanone, 1-(3-propoxyphenyl)-
• 1-(3-propoxyphenyl)ethan-1-one
• SCHEMBL1436064
• MFCD01922000
• AKOS000193721
• DTXSID50409145
• NJVMQLXTCKOYLY-UHFFFAOYSA-N
• VS-05369

• MDL： MFCD01922000
• Inchi： 1S/C11H14O2/c1-3-7-13-11-6-4-5-10(8-11)9(2)12/h4-6,8H,3,7H2,1-2H3
• InChI Key： NJVMQLXTCKOYLY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(C)=O)C=1)CCC

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.67800

1-(3-Propoxyphenyl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT